Cas no 133919-20-7 (Phenol, 3,3'-([1,1'-biphenyl]-4-ylimino)bis-)

• Product Name: Phenol, 3,3'-([1,1'-biphenyl]-4-ylimino)bis-
• CAS No: 133919-20-7
• MF: C₂₄H₁₉NO₂
• MW: 353.413166284561
• CID: 1234282
• PubChem ID: 15055001
• Update Time: 2025-04-20

Phenol, 3,3'-([1,1'-biphenyl]-4-ylimino)bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,3'-([1,1'-biphenyl]-4-ylimino)bis-
• 3-(N-(3-hydroxyphenyl)-4-phenylanilino)phenol
• 3,3'-[([1,1'-Biphenyl]-4-yl)azanediyl]diphenol
• 133919-20-7
• SCHEMBL9136317
• DTXSID00567628

• Inchi： 1S/C24H19NO2/c26-23-10-4-8-21(16-23)25(22-9-5-11-24(27)17-22)20-14-12-19(13-15-20)18-6-2-1-3-7-18/h1-17,26-27H
• InChI Key： ZUDIYIJXFIKIAC-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)N(C1C=CC=C(C=1)O)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 353.14167
• Monoisotopic Mass: 353.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7